Cas no 2228319-28-4 (2-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid)

• Product Name: 2-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid
• CAS No: 2228319-28-4
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6170293
• PubChem ID: 165693038
• Update Time: 2025-07-19

2-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid
• 2228319-28-4
• EN300-1765422

• Inchi： 1S/C11H14O4/c1-7-8(6-9(12)11(13)14)4-3-5-10(7)15-2/h3-5,9,12H,6H2,1-2H3,(H,13,14)
• InChI Key： NHUXODPBLWERDC-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=CC=C(C=1C)OC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid

Introduction to 2-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid (CAS No. 2228319-28-4)

2-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid, identified by the CAS number 2228319-28-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a hydroxyl group and an aromatic ring system, exhibits unique structural and functional properties that make it a valuable candidate for various chemical and biological applications. The presence of both hydroxyl and carboxylic acid functional groups enhances its reactivity, allowing for diverse synthetic modifications and potential biological interactions.

The molecular structure of 2-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid consists of a propanoic acid backbone substituted with a phenyl ring at the third position. The phenyl ring is further modified with a methoxy group at the third position and a methyl group at the second position, creating a complex aromatic system. This structural complexity contributes to its distinct chemical behavior and makes it an intriguing subject for research in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. 2-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid has been studied for its potential role in drug discovery and development. Its unique structural features suggest that it may interact with biological targets in ways that could be beneficial for treating various diseases. For instance, the hydroxyl group can participate in hydrogen bonding, which is crucial for enzyme-substrate interactions, while the aromatic ring system can engage in π-stacking interactions with biomolecules.

One of the most promising areas of research involving 2-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid is its potential as a precursor or intermediate in the synthesis of more complex pharmacophores. The compound's reactivity allows for further functionalization, enabling chemists to design derivatives with enhanced biological activity. Researchers have explored its use in the synthesis of inhibitors targeting specific enzymes or receptors involved in metabolic pathways, inflammation, and other physiological processes.

Recent studies have also highlighted the compound's role in exploring new synthetic methodologies. The combination of its hydroxyl and carboxylic acid groups makes it an excellent candidate for various chemical reactions, including esterification, amidation, and oxidation processes. These reactions are fundamental in organic synthesis and are often employed to create more complex molecules with tailored properties. The ability to modify 2-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid in multiple ways provides chemists with a versatile tool for developing novel compounds.

The pharmacological potential of 2-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid has been further investigated through computational modeling and experimental studies. Computational approaches have been used to predict how this compound might interact with biological targets such as enzymes and receptors. These predictions are based on the compound's three-dimensional structure and electronic properties, which can be modeled using advanced software tools. Such studies have provided insights into possible mechanisms of action and have guided experimental efforts.

In experimental settings, researchers have synthesized analogs of 2-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid to evaluate their biological activity. These analogs have been tested for their effects on various cellular processes, including enzyme inhibition, cell proliferation, and apoptosis. Some derivatives have shown promising results in preclinical studies, indicating potential therapeutic applications. For example, certain analogs have demonstrated anti-inflammatory properties by inhibiting key inflammatory pathways.

The synthesis of 2-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid itself presents interesting challenges due to its complex structure. Chemists have developed multiple synthetic routes to produce this compound efficiently. These routes often involve multi-step reactions that require careful optimization to ensure high yields and purity. The development of efficient synthetic methods is crucial for making this compound available for further research and application.

From a biochemical perspective, 2-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid may play a role in metabolic pathways or act as a signaling molecule within cells. Its structural features suggest that it could influence enzyme activity or interact with other molecules involved in cellular communication. Understanding these interactions could provide insights into disease mechanisms and lead to the development of new therapeutic strategies.

The industrial significance of 2-hydroxy-3-(3-methoxy-2-methylphenyl)propanoic acid extends beyond academic research. Its potential applications in drug development make it an attractive candidate for pharmaceutical companies seeking novel compounds for therapeutic use. Additionally, its role as a synthetic intermediate could benefit industries involved in fine chemical production, where complex organic molecules are synthesized for various applications.

In conclusion, 2-hydroxy-3-( 3 -methoxy - 2 -methylphenyl ) - propanoic acid ( CAS No . 2228319 - 28 -4 ) is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemistry . Its unique structural features , reactivity , and pharmacological properties make it an important subject of research . As scientists continue to explore its applications , this compound is likely to play a crucial role in the development of new drugs and synthetic methodologies . The ongoing studies into its biological activity , synthetic routes , and industrial applications highlight its importance as a valuable chemical entity .